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Compound of Interest
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Cat. No.: B1673795 Get Quote

Introduction:

The following document provides detailed application notes and protocols for select "L-series"

compounds utilized in neuroscience research. Due to the lack of specific information on "L-
6424," this report focuses on two well-characterized compounds with similar nomenclature and

significant applications in the study of the central nervous system: L-745,870, a dopamine D4

receptor antagonist, and L-655,708, a selective inverse agonist for α5 subunit-containing

GABAA receptors. These notes are intended for researchers, scientists, and drug development

professionals.

L-745,870: A Selective Dopamine D4 Receptor
Antagonist
Application Notes:

L-745,870 is a potent and selective antagonist of the dopamine D4 receptor, a G protein-

coupled receptor implicated in various neuropsychiatric disorders, including schizophrenia and

cognitive impairments.[1][2][3] Its high affinity and selectivity for the D4 receptor over other

dopamine receptor subtypes make it a valuable tool for dissecting the physiological and

pathological roles of this specific receptor.[2][4] L-745,870 is brain-penetrant and orally active,

allowing for its use in both in vitro and in vivo studies.[2] Research applications include the

investigation of D4 receptor function in working memory, and its potential as an antipsychotic

agent, although it did not show efficacy in human trials for schizophrenia.[1][5]
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Quantitative Data:

Parameter Value
Receptor/Syst
em

Species Reference

Ki 0.43 nM
Dopamine D4

Receptor
Human [2][6]

Ki 0.51 nM
Dopamine D4

Receptor
- [4]

Ki 960 nM
Dopamine D2

Receptor
- [2][4]

Ki 2300 nM
Dopamine D3

Receptor
- [2][4]

Oral

Bioavailability
20-60% - Rat, Monkey [2]

Plasma t1/2 2.1-2.8 hours - Rat, Monkey [2]

Signaling Pathway of Dopamine D4 Receptor Antagonism by L-745,870:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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